Cas no 2034208-21-2 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• CAS No: 2034208-21-2
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 5346905
• Update Time: 2025-10-28

2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylisoxazol-4-yl)-1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]ethanone
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one

• Inchi： 1S/C16H20N4O4/c1-10-13(11(2)24-19-10)8-14(21)20-7-4-12(9-20)23-16-15(22-3)17-5-6-18-16/h5-6,12H,4,7-9H2,1-3H3
• InChI Key： KBFZTGOEZAZPRN-UHFFFAOYSA-N
• SMILES： O(C1C(=NC=CN=1)OC)C1CN(C(CC2C(C)=NOC=2C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 438
• XLogP3: 0.9
• Topological Polar Surface Area: 90.6

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one

Comprehensive Analysis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one (CAS No. 2034208-21-2)

The compound 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one (CAS No. 2034208-21-2) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 3,5-dimethyl-1,2-oxazole moiety with a 3-methoxypyrazine unit linked via a pyrrolidine scaffold. This arrangement endows the molecule with potential applications in pharmaceutical research, particularly in the development of targeted therapies. Researchers are increasingly interested in such compounds due to their ability to modulate biological pathways with high specificity.

In recent years, the demand for novel heterocyclic compounds like 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one has surged, driven by advancements in drug discovery and precision medicine. The oxazole and pyrazine rings in its structure are particularly noteworthy, as these motifs are frequently explored in medicinal chemistry for their bioactivity. For instance, oxazole derivatives are known for their antimicrobial and anti-inflammatory properties, while pyrazine-based compounds often exhibit kinase inhibitory effects. These attributes make CAS No. 2034208-21-2 a compelling candidate for further investigation.

The synthesis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one involves multi-step organic reactions, including cyclization and etherification processes. Modern techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to enhance yield and purity. These methods align with the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry. Researchers are also leveraging computational chemistry tools to predict the compound's interactions with biological targets, reducing the need for extensive trial-and-error experimentation.

One of the most intriguing aspects of CAS No. 2034208-21-2 is its potential role in addressing drug-resistant infections and chronic diseases. With the rise of antibiotic resistance, compounds featuring oxazole and pyrazine cores are being reevaluated for their efficacy against resistant strains. Additionally, the pyrrolidine linker in this molecule may improve pharmacokinetic properties, such as solubility and bioavailability, which are critical for oral drug formulations. These factors contribute to the compound's relevance in contemporary biomedical research.

From a commercial perspective, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one is gaining traction in the fine chemicals market. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to academic and industrial labs. Its CAS registry number (2034208-21-2) serves as a unique identifier, facilitating procurement and regulatory compliance. Furthermore, the compound's structural complexity makes it a valuable reference standard for analytical chemistry applications, such as HPLC and mass spectrometry.

In conclusion, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one represents a fascinating intersection of organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted applications and alignment with current scientific trends underscore its importance in both research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.